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Compound of Interest |

Compound Name: C.l. Disperse blue 27
CAS No.: 15791-78-3
Cat. No.: B095324
Get Quote
. J

Disperse Blue 27 is a synthetic dye belonging to the anthraquinone class, characterized by its
deep blue hue and application in dyeing hydrophobic fibers like polyester.[1][2] Its molecular
structure, featuring a complex arrangement of chromophores and auxochromes, is
fundamental to its color and performance properties. The rigorous analytical characterization of
Disperse Blue 27 is critical not only for quality control in manufacturing but also in research
contexts, such as monitoring its environmental fate or its use in developing new materials.

Spectroscopic methods provide a powerful, non-destructive suite of tools to probe the
molecular identity and purity of the dye. UV-Vis spectroscopy elucidates the electronic
transitions responsible for its color, IR spectroscopy identifies its key functional groups, and
NMR spectroscopy provides a detailed map of its atomic structure. Together, these techniques
offer a holistic and definitive analytical profile.

Molecular Structure and Physicochemical
Properties

A thorough understanding of the molecular structure is a prerequisite for interpreting
spectroscopic data. Disperse Blue 27, with the molecular formula C22H16N207, is systematically
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named 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyllamino]-5-nitroanthracene-9,10-dione.[3]
Key Structural Features:

o Anthraquinone Core: Arigid, planar system of three fused benzene rings with two ketone
groups, which forms the primary chromophore.[2]

o Auxochromes: Electron-donating groups (hydroxyl [-OH] and amino [-NH-]) and an electron-
withdrawing group (nitro [-NOz]) attached to the core. These groups modulate the energy of
the electronic transitions, shifting the absorption maximum into the visible region and
intensifying the color.[4]

o Substituents: A hydroxyethylphenylamino group which influences the dye's solubility and
affinity for textile fibers.

Property Value Reference

1,8-dihydroxy-4-[4-(2-
IUPAC Name hydroxyethyl)anilino]-5- [3]

nitroanthracene-9,10-dione

CAS Number 15791-78-3 [2][5]
Molecular Formula C22H16N207 [5][6]
Molecular Weight 420.37 g/mol [1][2]
Appearance Dark blue to black powder [3][5]

UV-Visible (UV-Vis) Spectroscopy: Quantifying Color

UV-Vis spectroscopy measures the absorption of light by a molecule, which corresponds to the
promotion of electrons to higher energy orbitals.[7] For a dye like Disperse Blue 27, the
extensive conjugation of the anthraguinone system and the influence of its substituents result
in strong absorption in the visible spectrum, which is the origin of its color.[8]

Causality Behind Experimental Choices
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The choice of solvent is critical. A solvent must dissolve the dye without reacting with it and

should be transparent in the wavelength range of interest. For quantitative analysis, adherence

to the Beer-Lambert Law is necessary, which requires using dilute solutions where absorbance

is linearly proportional to concentration.[9]

Experimental Protocol: UV-Vis Analysis

Solvent Selection: Choose a suitable solvent (e.g., acetone, ethanol, or dimethylformamide)
that completely dissolves the dye.

Stock Solution Preparation: Accurately weigh a small amount of Disperse Blue 27 (e.g., 10
mg) and dissolve it in a precise volume of the chosen solvent (e.g., 100 mL) in a volumetric
flask to create a stock solution.

Preparation of Standards: Perform serial dilutions of the stock solution to prepare a series of
standards with known concentrations.[10]

Instrument Calibration: Use a cuvette filled with the pure solvent as a blank to zero the
spectrophotometer.[9]

Spectral Acquisition: Record the absorbance spectrum of each standard and the unknown
sample over a range of approximately 300-800 nm.[11]

Data Analysis: Identify the wavelength of maximum absorbance (Amax). Create a calibration
curve by plotting absorbance at Amax versus concentration for the standards. Use the linear
regression equation to determine the concentration of the unknown sample.

Workflow for UV-Vis Spectroscopic Analysis
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Caption: Workflow for quantitative analysis of Disperse Blue 27 using UV-Vis spectroscopy.

Expected Data and Interpretation

The UV-Vis spectrum of Disperse Blue 27 is expected to show a strong absorption band in the
visible region. When dyed on polyester fibers, the Amax is observed between 600-610 nm,
which corresponds to the absorption of orange-red light, resulting in the complementary blue
color we perceive.[1][8]

Parameter Expected Value Significance

Corresponds to the primary 11—
] TT* electronic transition of the
Amax (in polyester) 600 - 610 nm ) .
conjugated system, defining

the dye's color.[1]

Infrared (IR) Spectroscopy: Mapping Functional
Groups

IR spectroscopy probes the vibrational modes of molecules. Specific functional groups absorb
infrared radiation at characteristic frequencies, causing their bonds to stretch or bend. This
technique is therefore exceptionally powerful for identifying the chemical functionalities present
in a molecule.[12]

Causality Behind Experimental Choices

For solid samples like dyes, the KBr (potassium bromide) pellet method is a common and
effective sample preparation technique. KBr is transparent to IR radiation and forms a solid
matrix that holds the sample in the path of the IR beam. This avoids interference from solvents
and allows for the analysis of the compound in its solid state.[3]

Experimental Protocol: IR Analysis (KBr Pellet)

o Sample Preparation: Grind a small amount of Disperse Blue 27 (1-2 mg) with approximately
100-200 mg of dry, spectroscopy-grade KBr using an agate mortar and pestle until a fine,
homogeneous powder is obtained.
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» Pellet Formation: Transfer the powder to a pellet press and apply high pressure to form a
thin, transparent or translucent pellet.

e Background Scan: Place the empty sample holder in the FT-IR spectrometer and run a
background scan to account for atmospheric CO2 and water vapor.

o Sample Scan: Mount the KBr pellet in the sample holder and acquire the IR spectrum,
typically over the range of 4000 to 400 cm™1.

» Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups in the Disperse Blue 27 molecule.

Workflow for FT-IR Spectroscopic Analysis
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Caption: Workflow for functional group analysis of Disperse Blue 27 using FT-IR spectroscopy.

Expected Data and Interpretation

The IR spectrum provides a molecular fingerprint. The key is to correlate the observed
absorption bands with the known functional groups in the structure.
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Functional Group

Wavenumber (cm~12) Vibration Type .
Assignment
Phenolic -OH, Alcoholic -OH,
3500 - 3200 O-H Stretch, N-H Stretch and secondary amine -NH
groups.
3100 - 3000 C-H Stretch Aromatic C-H.
Aliphatic C-H from the
2950 - 2850 C-H Stretch
hydroxyethyl group.
Ketone groups of the
~1670 - 1630 C=0 Stretch _
anthraquinone core.
~1600, ~1475 C=C Stretch Aromatic ring stretching.
N-O Asymmetric & Symmetric )
1550 - 1500, 1350-1300 Nitro (-NOz2) group.
Stretch
~1250 C-O Stretch Phenolic C-O.
~1050 C-O Stretch Alcoholic C-O.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Structural Elucidation

NMR spectroscopy is the most powerful technique for determining the precise structure of an
organic molecule. It identifies the chemical environment of magnetically active nuclei (most
commonly *H and 13C). The data reveals how atoms are connected, providing an unambiguous
structural confirmation.[13]

Causality Behind Experimental Choices

The choice of a deuterated solvent (e.g., DMSO-de or CDCIs) is non-negotiable, as it dissolves
the sample without producing an overwhelming solvent signal in the *H NMR spectrum.
Tetramethylsilane (TMS) is typically added as an internal standard to define the O ppm
reference point. For complex molecules like Disperse Blue 27, 2D NMR experiments (like
COSY and HSQC) may be necessary to definitively assign all signals.
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Experimental Protocol: NMR Analysis

o Sample Preparation: Dissolve 5-10 mg of Disperse Blue 27 in approximately 0.6-0.7 mL of a
suitable deuterated solvent (e.g., DMSO-de) in an NMR tube.

e |[nternal Standard: Add a small amount of TMS.

 Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and
shimmed to optimize the magnetic field homogeneity.

» 'H NMR Acquisition: Acquire the proton NMR spectrum. Key parameters include the number
of scans, pulse width, and relaxation delay.

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum. This typically requires a longer
acquisition time due to the low natural abundance of 13C.

» Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier
transform. Phase and baseline correct the resulting spectrum and integrate the *H signals.

Workflow for NMR Spectroscopic Analysis
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Caption: Workflow for structural elucidation of Disperse Blue 27 using NMR spectroscopy.

Predicted Data and Interpretation

While a public reference spectrum for Disperse Blue 27 is not readily available, the expected
chemical shifts can be predicted based on the functional groups and analysis of similar
anthraquinone derivatives.[14][15]

'H NMR (Predicted in DMSO-ds):
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e Aromatic Protons (& 7.0-8.5 ppm): Multiple signals corresponding to the protons on the
anthraquinone core and the phenyl ring. Protons adjacent to the nitro group will be shifted
further downfield.

e Phenolic/Amine Protons (& 9.0-12.0 ppm): Broad signals for the -OH and -NH protons. Their
exact shift is concentration and temperature-dependent.

 Aliphatic Protons (6 3.5-4.5 ppm): Signals for the -CH2z-CH2-OH group. The methylene group
attached to the oxygen will be further downfield than the one attached to the phenyl ring.
These would likely appear as triplets due to coupling with each other.

 Alcoholic Proton (6 ~4.5-5.5 ppm): A broad signal for the terminal -OH proton.
13C NMR (Predicted):

e Carbonyl Carbons (& ~180-190 ppm): Signals for the two C=0 carbons in the anthraquinone

core.

e Aromatic Carbons (& ~110-160 ppm): Numerous signals for the carbons of the fused rings
and the phenyl substituent. Carbons attached to oxygen, nitrogen, or the nitro group will
have distinct chemical shifts.

 Aliphatic Carbons (& ~60-70 ppm): Two signals for the -CH2-CH2- carbons.

Integrated Spectroscopic Analysis: A Self-Validating
System

No single technique provides a complete picture. The true power of spectroscopic analysis lies
in integrating the data from all three methods.

o UV-Vis confirms the presence of the extensive chromophore system and allows for
guantification.

IR validates the presence of all key functional groups (C=0, OH, NH, NO2z, aromatic rings).

* NMR provides the definitive structural blueprint, confirming the connectivity of these
functional groups and verifying the identity of Disperse Blue 27 over other isomers.
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This integrated approach creates a self-validating system where the results from each
technique must be consistent with the proposed structure and with each other, ensuring the
highest level of scientific trustworthiness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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